Cas no 1875958-64-7 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid
• CAS No: 1875958-64-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5036891
• PubChem ID: 121604605
• Update Time: 2025-07-19

2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-13(10(15)16)6-4-5-8-7-9(8)13/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AWMPQLIZWVXWTC-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC2CC21)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid

Introduction to 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid (CAS No. 1875958-64-7)

2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid, identified by the chemical formula C₁₁H₁₇NO₄, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, featuring a carboxylic acid moiety and an amide group, has garnered attention due to its potential applications in drug development and synthetic chemistry. The compound’s unique framework, consisting of a seven-membered bicyclic system with substituents that enhance its reactivity, makes it a valuable intermediate in the synthesis of biologically active molecules.

The CAS No. 1875958-64-7 provides a unique identifier for this substance, ensuring consistency and accuracy in scientific literature and industrial applications. The presence of the (2-methylpropan-2-yl)oxycarbonylamino group suggests a connection to peptide mimetics and protease inhibitors, which are critical areas of research in modern medicine. This functionality allows for the modification of protein-protein interactions and the development of novel therapeutic agents targeting various diseases.

In recent years, the demand for innovative pharmaceutical compounds has driven extensive research into heterocyclic systems, particularly those with bicyclic architectures. These structures often exhibit enhanced binding affinity and metabolic stability, making them ideal candidates for drug candidates. The bicyclo[4.1.0]heptane core of this compound provides a rigid scaffold that can be modified to optimize pharmacokinetic properties, such as solubility and bioavailability.

One of the most compelling aspects of 2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid is its versatility in synthetic chemistry. The carboxylic acid group can be readily activated for coupling reactions with amines or other nucleophiles, while the amide bond offers opportunities for further derivatization via peptide coupling or enzymatic cleavage. This flexibility has made it a popular building block in the synthesis of complex molecules, including those targeted at treating neurological disorders, infectious diseases, and chronic conditions.

Recent studies have highlighted the potential of this compound in the development of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and hepatitis C. The structural motif of bicyclo[4.1.0]heptane has been shown to mimic natural substrates, thereby interfering with enzyme activity at the molecular level. By incorporating this scaffold into drug candidates, researchers aim to achieve higher specificity and reduced side effects compared to traditional small-molecule inhibitors.

The (2-methylpropan-2-yl)oxycarbonylamino group further enhances the pharmacological profile of this compound by providing a stable protecting group for amine functionalities during synthesis. This protecting group can be selectively removed under mild conditions, allowing for controlled modifications without compromising the integrity of other functional groups. Such features are particularly valuable in multi-step synthetic routes where selectivity is paramount.

Advances in computational chemistry have also contributed to the growing interest in CAS No. 1875958-64-7. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, increasing its therapeutic potential. Additionally, virtual screening techniques have identified novel derivatives with improved pharmacokinetic properties, paving the way for next-generation drug candidates.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The rigid bicyclic core is well-suited for mimicking natural amino acid sequences, while the amide group allows for precise tuning of physicochemical properties to optimize blood-brain barrier penetration.

In conclusion,2-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[4.1.0]heptane-2-carboxylic acid (CAS No. 1875958-64-7) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an attractive scaffold for designing novel therapeutic agents targeting a wide range of diseases.